![molecular formula C13H13N3O2S2 B292679 1-(4-Methoxyphenyl)-3-[[oxo(thiophen-2-yl)methyl]amino]thiourea](/img/structure/B292679.png)
1-(4-Methoxyphenyl)-3-[[oxo(thiophen-2-yl)methyl]amino]thiourea
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Overview
Description
1-(4-Methoxyphenyl)-3-[[oxo(thiophen-2-yl)methyl]amino]thiourea is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound has been synthesized using various methods, and its mechanism of action has been studied extensively.
Scientific Research Applications
Synthesis and Chemical Transformations
- The compound has been used in the synthesis of diverse chemical structures, such as (4-oxo-4H-pyrido(1,2-a)pyrimidin-3-yl)thiazole-5-carboxylates, demonstrating its versatility in chemical reactions and potential utility in medicinal chemistry and drug design (Žugelj et al., 2009).
Antiproliferative and Selective Tumor Cell Inhibition
- A derivative of the compound showed pronounced anti-proliferative activity and tumor cell selectivity. This discovery points towards its potential application in the development of novel cancer therapies (Thomas et al., 2017).
Potential in Alzheimer's Disease Research
- A radiolabeled variant of a similar compound was evaluated for its ability to penetrate the blood-brain barrier in the context of Alzheimer's disease research. This investigation contributes to the understanding of how such compounds can be utilized in neurodegenerative disease research (Brooks et al., 2015).
Molecular Docking and Cytotoxicity Studies
- The compound has been involved in molecular docking studies, highlighting its potential interactions with biological molecules, such as DNA. This can be crucial for understanding its mechanism of action in biological systems and its cytotoxic effects on certain cell lines (Mushtaque et al., 2016).
properties
Molecular Formula |
C13H13N3O2S2 |
---|---|
Molecular Weight |
307.4 g/mol |
IUPAC Name |
1-(4-methoxyphenyl)-3-(thiophene-2-carbonylamino)thiourea |
InChI |
InChI=1S/C13H13N3O2S2/c1-18-10-6-4-9(5-7-10)14-13(19)16-15-12(17)11-3-2-8-20-11/h2-8H,1H3,(H,15,17)(H2,14,16,19) |
InChI Key |
CDMJIFSWLUXAQT-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)NC(=S)NNC(=O)C2=CC=CS2 |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=S)NNC(=O)C2=CC=CS2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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